Cas no 1889920-35-7 (5-(4-methyloxan-4-yl)-1,3-oxazol-2-amine)

• Product Name: 5-(4-methyloxan-4-yl)-1,3-oxazol-2-amine
• CAS No: 1889920-35-7
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 6564196
• PubChem ID: 115016157
• Update Time: 2025-10-30

5-(4-methyloxan-4-yl)-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(4-methyloxan-4-yl)-1,3-oxazol-2-amine
• 1889920-35-7
• EN300-1777597

• Inchi： 1S/C9H14N2O2/c1-9(2-4-12-5-3-9)7-6-11-8(10)13-7/h6H,2-5H2,1H3,(H2,10,11)
• InChI Key： MJDDQVDEZGDIDN-UHFFFAOYSA-N
• SMILES： O1CCC(C2=CN=C(N)O2)(C)CC1

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 61.3Ų

Additional information on 5-(4-methyloxan-4-yl)-1,3-oxazol-2-amine

Research Brief on 5-(4-methyloxan-4-yl)-1,3-oxazol-2-amine (CAS: 1889920-35-7): Recent Advances and Applications

The compound 5-(4-methyloxan-4-yl)-1,3-oxazol-2-amine (CAS: 1889920-35-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the versatility of 5-(4-methyloxan-4-yl)-1,3-oxazol-2-amine as a key intermediate in the synthesis of novel heterocyclic compounds. Its oxazole core, combined with the tetrahydro-2H-pyran (oxane) moiety, provides a scaffold that is amenable to further functionalization, making it a valuable building block in medicinal chemistry. Researchers have successfully employed this compound in the development of small-molecule inhibitors targeting various enzymes and receptors implicated in diseases such as cancer, inflammation, and infectious diseases.

One of the most notable applications of 5-(4-methyloxan-4-yl)-1,3-oxazol-2-amine is its role in the design of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against a panel of protein kinases, including those involved in oncogenic signaling pathways. The study utilized structure-activity relationship (SAR) analysis to optimize the compound's potency and selectivity, leading to the identification of several promising lead candidates.

In addition to its kinase inhibitory properties, 5-(4-methyloxan-4-yl)-1,3-oxazol-2-amine has also been investigated for its potential as an anti-inflammatory agent. A recent preprint on bioRxiv reported that this compound and its analogs could modulate the activity of key inflammatory mediators, such as NF-κB and COX-2, in cellular models. These findings suggest that further development of this scaffold could yield novel therapeutics for inflammatory disorders.

The synthesis of 5-(4-methyloxan-4-yl)-1,3-oxazol-2-amine has also been a subject of recent research. A 2022 paper in Organic Letters described an efficient, multi-step synthetic route that improved the overall yield and purity of the compound. The authors employed a combination of palladium-catalyzed cross-coupling and cyclization reactions to construct the oxazole ring, followed by selective functionalization of the oxane moiety. This synthetic approach has been adopted by several research groups for the production of gram-scale quantities of the compound.

Looking ahead, the potential of 5-(4-methyloxan-4-yl)-1,3-oxazol-2-amine extends beyond its current applications. Computational studies have predicted favorable drug-like properties for this scaffold, including good solubility and metabolic stability. These attributes, combined with its demonstrated biological activity, position this compound as a promising candidate for further drug discovery efforts. Future research directions may include the exploration of its utility in targeted protein degradation (PROTACs) or as a fragment in fragment-based drug design.

In conclusion, 5-(4-methyloxan-4-yl)-1,3-oxazol-2-amine (CAS: 1889920-35-7) represents a versatile and pharmacologically relevant scaffold in modern medicinal chemistry. The recent advancements in its synthesis, biological evaluation, and application in drug discovery underscore its potential as a valuable tool for researchers in the chemical biology and pharmaceutical industries. Continued investigation into this compound and its derivatives is likely to yield novel insights and therapeutic candidates in the coming years.